1-[1-(3-Fluoro-4-methylphenyl)cyclopropyl]ethan-1-ol

• Molecular Formula: C12H15FO
• Molecular Weight: 194.24 g/mol
• IUPAC Name: 1-[1-(3-fluoro-4-methylphenyl)cyclopropyl]ethanol
• InChI: InChI=1S/C12H15FO/c1-8-3-4-10(7-11(8)13)12(5-6-12)9(2)14/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key: FYHHMVIQEWKVIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2(CC2)C(C)O)F

Description

1-[1-(3-Fluoro-4-methylphenyl)cyclopropyl]ethan-1-ol is an organic compound with the molecular formula C12H15FO It is characterized by the presence of a cyclopropyl group attached to an ethan-1-ol moiety, with a 3-fluoro-4-methylphenyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(3-Fluoro-4-methylphenyl)cyclopropyl]ethan-1-ol typically involves the cyclopropanation of a suitable precursor, followed by functional group modifications. One common approach is the reaction of 3-fluoro-4-methylbenzyl chloride with cyclopropylmagnesium bromide, followed by hydrolysis to yield the desired product. The reaction conditions often involve the use of anhydrous solvents and inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

1-[1-(3-Fluoro-4-methylphenyl)cyclopropyl]ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as